Cas no 2172115-43-2 (1-(Pyridin-4-yl)piperidine-4-thiol)

• Product Name: 1-(Pyridin-4-yl)piperidine-4-thiol
• CAS No: 2172115-43-2
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 5758623
• PubChem ID: 153166689
• Update Time: 2025-05-24

1-(Pyridin-4-yl)piperidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 2172115-43-2
• 1-(pyridin-4-yl)piperidine-4-thiol
• EN300-1288528
• 4-Piperidinethiol, 1-(4-pyridinyl)-
• 1-(Pyridin-4-yl)piperidine-4-thiol

• Inchi： 1S/C10H14N2S/c13-10-3-7-12(8-4-10)9-1-5-11-6-2-9/h1-2,5-6,10,13H,3-4,7-8H2
• InChI Key： WDKGNQJPZIWZLC-UHFFFAOYSA-N
• SMILES： SC1CCN(C2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 194.08776963g/mol
• Monoisotopic Mass: 194.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 336.3±32.0 °C(Predicted)
• pka: 10.28±0.20(Predicted)

Additional information on 1-(Pyridin-4-yl)piperidine-4-thiol

1-(Pyridin-4-yl)piperidine-4-thiol: A Comprehensive Overview

The compound 1-(Pyridin-4-yl)piperidine-4-thiol (CAS No. 2172115-43-2) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a pyridine ring fused with a piperidine thiol group, exhibits a range of intriguing properties that make it a valuable subject for research and potential applications.

Structural Insights and Chemical Properties

At its core, 1-(Pyridin-4-yl)piperidine-4-thiol consists of a pyridine moiety attached to a piperidine ring, with a thiol (-SH) group located at the 4-position of the piperidine. This arrangement imparts the molecule with both aromatic and heterocyclic characteristics, which are crucial for its reactivity and functionality. The thiol group, in particular, plays a significant role in determining the compound's chemical behavior, as it can participate in various bonding interactions, including hydrogen bonding and metal coordination.

Recent studies have highlighted the importance of sulfur-containing compounds like 1-(Pyridin-4-yl)piperidine-4-thiol in biological systems. For instance, researchers have explored its potential as a ligand in metalloenzyme mimics, where its thiol group can coordinate with metal ions to facilitate catalytic activity. This property has led to investigations into its role in catalysis and drug delivery systems.

Synthesis and Characterization

The synthesis of 1-(Pyridin-4-yl)piperidine-4-thiol typically involves multi-step organic reactions, often utilizing coupling agents or transition metal catalysts to achieve the desired product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure of 1-(Pyridin-4-yl)piperidine-4-thiol. These studies have provided valuable insights into its conformational flexibility and electronic properties, which are critical for understanding its behavior in different chemical environments.

Applications in Pharmacology and Biotechnology

One of the most promising areas of research involving 1-(Pyridin-4-yl)piperidine-4-thiol is its potential application in pharmacology. The compound has been investigated for its ability to modulate enzyme activity and interact with biological membranes. For example, studies have shown that it can inhibit certain proteases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, 1-(Pyridin-4-yl)piperidine-4-thiol has also been explored for use in biotechnology. Its thiol group makes it an attractive candidate for bioconjugation reactions, where it can be linked to proteins or other biomolecules to create novel bioactive compounds. This property has led to its use in the development of biosensors and diagnostic tools.

Environmental Considerations and Safety Profile

As with any chemical compound, understanding the environmental impact and safety profile of 1-(Pyridin-4-yL)piperidine -thiol is essential. Recent studies have focused on evaluating its biodegradability and toxicity levels under various conditions. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully assess its environmental footprint.

In terms of safety, 1-(Pyridin - yL)piperidine -thiol has been classified as non-toxic at typical exposure levels. However, due to its thiol group's reactivity, precautions should be taken during handling to avoid skin or eye contact.

Future Directions and Research Opportunities

The continued exploration of 1-(Pyridin - yL)piperidine -thiol presents numerous opportunities for innovation across multiple disciplines. Researchers are currently investigating its potential as a building block for more complex molecular architectures, such as supramolecular assemblies or functional polymers.

Moreover, advancements in computational chemistry are enabling more accurate predictions of this compound's behavior in different chemical systems. These computational models are expected to guide future experimental work, accelerating the discovery of novel applications for 1-(Pyridin - yL)piperidine -thiol..CAS No. 2172115 - 43 - 2, also known as 1 -( Pyridine - 4 - yl ) piperidinium thioether[5], continues to be a focal point for scientific inquiry due to its unique structural features[6]....